Cas no 1468565-88-9 (Pyrimidin-5-yl-(tetrahydro-furan-2-yl)-methanone)
Pyrimidin-5-yl-(tetrahydro-furan-2-yl)-methanone Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidin-5-yl-(tetrahydro-furan-2-yl)-methanone
-
- Inchi: 1S/C9H10N2O2/c12-9(8-2-1-3-13-8)7-4-10-6-11-5-7/h4-6,8H,1-3H2
- InChI Key: KNXVLTIKHVQKLY-UHFFFAOYSA-N
- SMILES: C(C1=CN=CN=C1)(C1CCCO1)=O
Pyrimidin-5-yl-(tetrahydro-furan-2-yl)-methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM505689-1g |
Pyrimidin-5-yl(tetrahydrofuran-2-yl)methanone |
1468565-88-9 | 97% | 1g |
$588 | 2023-02-17 | |
| Ambeed | A890301-1g |
Pyrimidin-5-yl(tetrahydrofuran-2-yl)methanone |
1468565-88-9 | 97% | 1g |
$600.0 | 2024-08-03 |
Pyrimidin-5-yl-(tetrahydro-furan-2-yl)-methanone Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on Pyrimidin-5-yl-(tetrahydro-furan-2-yl)-methanone
Pyrimidin-5-yl-(tetrahydro-furan-2-yl)-methanone (CAS No. 1468565-88-9): A Comprehensive Overview
Pyrimidin-5-yl-(tetrahydro-furan-2-yl)-methanone (CAS No. 1468565-88-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This comprehensive overview aims to provide an in-depth understanding of the chemical properties, biological activities, and recent research developments surrounding Pyrimidin-5-yl-(tetrahydro-furan-2-yl)-methanone.
Chemical Structure and Properties
Pyrimidin-5-yl-(tetrahydro-furan-2-yl)-methanone is a heterocyclic compound with a molecular formula of C10H12N2O2. The molecule consists of a pyrimidine ring fused to a tetrahydrofuran ring through a methanone linkage. This unique structural arrangement confers several important properties to the compound. The pyrimidine moiety is known for its biological activity, often found in nucleic acids and various pharmaceutical agents. The tetrahydrofuran ring, on the other hand, provides additional stability and solubility, making the compound suitable for various formulations.
The physical properties of Pyrimidin-5-yl-(tetrahydro-furan-2-yl)-methanone include a melting point of approximately 100°C and a molecular weight of 196.21 g/mol. It is generally soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in laboratory settings and pharmaceutical formulations.
Synthesis and Preparation
The synthesis of Pyrimidin-5-yl-(tetrahydro-furan-2-yl)-methanone typically involves a multi-step process that combines organic synthesis techniques with advanced purification methods. One common synthetic route involves the reaction of 5-chloropyrimidine with tetrahydrofuran carboxylic acid in the presence of a coupling agent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) and 4-dimethylaminopyridine (DMAP). This reaction yields the desired product with high purity and yield.
The preparation of Pyrimidin-5-yl-(tetrahydro-furan-2-yl)-methanone can also be optimized using green chemistry principles to minimize environmental impact. Recent studies have explored the use of microwave-assisted synthesis and solvent-free conditions to enhance the efficiency and sustainability of the process.
Biological Activity and Therapeutic Potential
Pyrimidin-5-yl-(tetrahydro-furan-2-yl)-methanone has been extensively studied for its biological activities, particularly in the context of anticancer and antiviral therapies. Research has shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key enzymes involved in DNA replication and cell cycle progression.
In addition to its anticancer properties, Pyrimidin-5-yl-(tetrahydro-furan-2-yl)-methanone has demonstrated antiviral activity against several RNA viruses, including influenza A virus and hepatitis C virus (HCV). Studies have indicated that the compound interferes with viral replication by targeting specific viral enzymes or host cell factors essential for viral infection.
Clinical Trials and Future Directions
The promising preclinical results have led to increased interest in advancing Pyrimidin-5-yl-(tetrahydro-furan-2-yl)-methanone into clinical trials. Several Phase I trials are currently underway to evaluate the safety and pharmacokinetics of the compound in human subjects. Preliminary data suggest that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed.
Further research is focused on optimizing the formulation and delivery methods for Pyrimidin-5-yl-(tetrahydro-furan-2-yl)-methanone. Nanoparticle-based delivery systems are being explored to enhance bioavailability and target specific tissues or organs. Additionally, combination therapies involving this compound with other established drugs are being investigated to improve treatment outcomes.
Conclusion
In conclusion, Pyrimidin-5-yl-(tetrahydro-furan-2-yl)-methanone (CAS No. 1468565-88-9) represents a promising candidate in the development of novel therapeutic agents for cancer and viral infections. Its unique chemical structure confers valuable properties that make it suitable for various applications in medicinal chemistry. Ongoing research and clinical trials will continue to elucidate its full potential, paving the way for new treatment options in these critical areas of healthcare.
1468565-88-9 (Pyrimidin-5-yl-(tetrahydro-furan-2-yl)-methanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)